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Compound Name: 5-Propylthiazole

Cat. No.: B15344472 Get Quote

5-Propylthiazole: An In-depth Technical Guide
Despite a comprehensive search of chemical databases and scientific literature, a specific CAS

number and detailed molecular weight for the unsubstituted compound 5-Propylthiazole could

not be definitively identified. This suggests that this specific isomer may be a rare or novel

compound with limited publicly available data.

This guide will therefore focus on closely related and well-characterized propyl-substituted

thiazole derivatives. The information presented for these related compounds can provide

valuable insights for researchers, scientists, and drug development professionals working with

thiazole-based molecules.

Related Propyl-Thiazole Derivatives
Several propyl-substituted thiazole isomers are documented, and their properties are

summarized below. These compounds share the core thiazole ring and a propyl substituent,

making them relevant for understanding the potential characteristics of 5-Propylthiazole.
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Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

4-Ethyl-5-

propylthiazole
57246-61-4 C8H13NS 155.26

2-Ethyl-4-

propylthiazole
41981-67-3 C8H13NS 155.26

2-Methyl-5-

propylthiazole
52414-83-2 C7H11NS 141.23

(2-propyl-1,3-thiazol-

5-yl)methanol
56012-34-1 C7H11NOS 157.23

2-propyl-1,3-thiazole-

5-carboxylic acid
30709-69-4 C7H9NO2S 171.22

Experimental Protocols: Synthesis of Thiazole
Derivatives
The synthesis of thiazole derivatives is a well-established area of organic chemistry. The

following sections outline general experimental approaches that can be adapted for the

synthesis of various substituted thiazoles.

Hantzsch Thiazole Synthesis
A foundational method for thiazole synthesis is the Hantzsch reaction. This involves the

condensation of a α-haloketone with a thioamide.

General Workflow for Hantzsch Thiazole Synthesis:
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Caption: General workflow for the Hantzsch thiazole synthesis.

Detailed Methodology:

Reaction Setup: The α-haloketone and thioamide are dissolved in a suitable solvent, typically

a lower alcohol like ethanol.

Reaction Conditions: The mixture is heated to reflux for a period ranging from a few hours to

overnight, depending on the reactivity of the substrates.

Work-up: After the reaction is complete, the solvent is often removed under reduced

pressure. The residue is then neutralized with a base (e.g., sodium bicarbonate solution) and

extracted with an organic solvent (e.g., ethyl acetate).

Purification: The crude product is purified using standard techniques such as recrystallization

or column chromatography to yield the pure thiazole derivative.

Cook-Heilbron Thiazole Synthesis
The Cook-Heilbron synthesis provides a route to 5-aminothiazoles through the reaction of an α-

aminonitrile with carbon disulfide or a related reagent.

Logical Relationship in Cook-Heilbron Synthesis:
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Caption: Key steps in the Cook-Heilbron synthesis of 5-aminothiazoles.

Detailed Methodology:

Reactant Mixture: The α-aminonitrile is reacted with carbon disulfide, often in the presence of

a base.

Intermediate Formation: An intermediate dithiocarbamate is formed.

Cyclization: This intermediate undergoes an intramolecular cyclization to form the 5-

aminothiazole ring.

Isolation: The product is then isolated and purified.

Signaling Pathways Involving Thiazole-Containing
Molecules
Thiazole rings are present in a variety of biologically active molecules and drugs. While a

specific signaling pathway for 5-Propylthiazole is unknown, many thiazole-containing
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compounds are known to interact with key cellular pathways. For example, the

thiazolidinedione class of drugs acts as agonists for the peroxisome proliferator-activated

receptor gamma (PPARγ), a key regulator of glucose and lipid metabolism.

Simplified PPARγ Signaling Pathway:
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Caption: Simplified signaling pathway of thiazolidinedione drugs via PPARγ.
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This diagram illustrates how a thiazole-containing ligand can initiate a cascade of events

leading to changes in gene expression and ultimately, physiological effects. This serves as a

general example of how a novel thiazole derivative might be investigated for its biological

activity.

In conclusion, while direct information on 5-Propylthiazole is scarce, the rich chemistry and

pharmacology of related thiazole compounds provide a strong foundation for future research

and development in this area. Researchers interested in this specific molecule may need to

undertake its synthesis and characterization as a first step.

To cite this document: BenchChem. [5-Propylthiazole CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15344472#5-propylthiazole-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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